Cas no 2229090-22-4 (3-3-(1H-indol-3-yl)propylpyrrolidin-3-ol)

• Product Name: 3-3-(1H-indol-3-yl)propylpyrrolidin-3-ol
• CAS No: 2229090-22-4
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 6085197
• PubChem ID: 165669812
• Update Time: 2025-10-29

3-3-(1H-indol-3-yl)propylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-3-(1H-indol-3-yl)propylpyrrolidin-3-ol
• 3-[3-(1H-indol-3-yl)propyl]pyrrolidin-3-ol
• EN300-1790637
• 2229090-22-4

• Inchi： 1S/C15H20N2O/c18-15(8-9-16-11-15)7-3-4-12-10-17-14-6-2-1-5-13(12)14/h1-2,5-6,10,16-18H,3-4,7-9,11H2
• InChI Key： JVRVRGKCOWPISS-UHFFFAOYSA-N
• SMILES： OC1(CNCC1)CCCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48Ų

Additional information on 3-3-(1H-indol-3-yl)propylpyrrolidin-3-ol

3-(1H-Indol-3-yl)propylpyrrolidin-3-ol: A Comprehensive Overview

3-(1H-indol-3-yl)propylpyrrolidin-3-ol, also known by its CAS number 2229090-22-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a pyrrolidine ring and an indole moiety, making it a unique compound with potential applications in drug discovery and development. Recent studies have highlighted its role in various biological systems, particularly in modulating neurotransmitter activity and exhibiting antioxidant properties.

The structure of 3-(1H-indol-3-yl)propylpyrrolidin-3-ol consists of a pyrrolidine ring substituted at the 3-position with a propyl group linked to an indole ring. This configuration imparts the molecule with both hydrophilic and hydrophobic characteristics, which are crucial for its interactions within biological systems. The indole moiety, a common structural element in many bioactive compounds, contributes to the molecule's ability to interact with various receptors and enzymes. Recent research has focused on optimizing the synthesis of this compound to enhance its stability and bioavailability, making it a promising candidate for therapeutic applications.

One of the most notable aspects of 3-(1H-indol-3-yl)propylpyrrolidin-3-ol is its pharmacological activity. Studies have demonstrated its potential as a modulator of serotonin receptors, which are critical in regulating mood, appetite, and sleep. Additionally, this compound has shown antioxidant properties, which could be beneficial in combating oxidative stress-related disorders such as neurodegenerative diseases. The integration of these properties makes it a versatile compound with broad therapeutic potential.

The synthesis of 3-(1H-indol-3-yl)propylpyrrolidin-3-ol involves a multi-step process that typically includes the formation of the pyrrolidine ring followed by substitution reactions to introduce the indole group. Researchers have explored various synthetic pathways to improve the efficiency and scalability of this process. For instance, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is essential for drug development.

In terms of applications, 3-(1H-indol-3-yl)propylpyrrolidin-3- has been investigated for its potential in treating neurological disorders such as depression and anxiety. Its ability to modulate serotonin receptors makes it a candidate for developing next-generation antidepressants with fewer side effects. Furthermore, its antioxidant properties suggest its utility in preventing or mitigating oxidative stress-induced damage in conditions like Alzheimer's disease and Parkinson's disease.

The future prospects for 3-(1H-indol-ylium propylpyrrolidin-) are promising, as ongoing research continues to uncover new insights into its biological activities and mechanisms of action. Collaborative efforts between chemists and pharmacologists are expected to further refine its therapeutic potential, paving the way for clinical trials and eventual drug approval.